C.I. Direct black 32

• CAS: 6428-38-2
• Molecular Formula: C48H40N13Na3O13S3
• Molecular Weight: 1172.1 g/mol
• SMILES: C1=CC(=CC=C1NC2=C(C=C(C=C2)N=NC3=C(C=C4C=CC(=CC4=C3O)N=NC5=C(C=C(C=C5)NCCO)N)S(=O)(=O)[O-])S(=O)(=O)[O-])N=NC6=C(C=C7C=CC(=CC7=C6O)N=NC8=C(C=C(C=C8)NCCO)N)S(=O)(=O)[O-].[Na+].[Na+].[Na+]
• InChI: InChI=1S/C48H43N13O13S3.3Na/c49-37-23-30(51-15-17-62)9-12-39(37)58-55-32-3-1-26-19-43(76(69,70)71)45(47(64)35(26)21-32)60-54-29-7-5-28(6-8-29)53-41-14-11-34(25-42(41)75(66,67)68)57-61-46-44(77(72,73)74)20-27-2-4-33(22-36(27)48(46)65)56-59-40-13-10-31(24-38(40)50)52-16-18-63;;;/h1-14,19-25,51-53,62-65H,15-18,49-50H2,(H,66,67,68)(H,69,70,71)(H,72,73,74);;;/q;3*+1/p-3
• InChIKey: ZCLZGAIIRSGUNH-UHFFFAOYSA-K

Legacy textile formulations requiring historically validated greenish-gray to black shades on cotton/viscose face supply discontinuation and regulatory pressure on benzidine-based alternatives. C.I. Direct Black 32 (CAS 6428-38-2) is a trisazo direct dye that is NOT synthesized from benzidine, offering a compliant replacement for Direct Black 38 in jurisdictions enforcing carcinogen restrictions (EU REACH, U.S. OSHA). - Produces greenish-gray to black on cotton/viscose; distinct red-gray on nylon for differential dyeing effects. - Supplied as gray-to-black powder, ≥95% purity; standard packaging from mg to bulk quantities. - Enables documented regulatory compliance and reduces occupational exposure liability versus benzidine-based dyes.

Direct Black 32 Procurement Guide

C.I. Direct Black 32 (CAS 6428-38-2, Colour Index 35440) is a trisazo direct dye with the molecular formula C₄₈H₄₀N₁₃Na₃O₁₃S₃ and a molecular weight of approximately 1172.1 g/mol . It is classified as a direct cotton dye and is commercially supplied as a gray to black powder, with typical purity specifications of ≥95% . The compound is synthesized via a multi-step diazotization and coupling sequence using 4,4′-diaminodiphenylamine-2-sulfonic acid, γ-acid, and 2-(m-aminophenylamine)ethanol as key intermediates [1].

Greenish-gray to black shade development on cellulosic substrates (cotton, viscose) where legacy formulation compatibility is required.

Non-benzidine synthesis pathway may support regulatory compliance documentation in markets with benzidine restrictions.

Multi-substrate dyeing (nylon, silk/viscose blends) with reported shade nuances; requires empirical validation on target fabric.

• [1] Chemhome123. Direct black 32 (C.I. 35440) CAS#:6428-38-2. Production Method: Diazotization of 4,4'-diaminodiphenylamine-2-sulfonic acid, coupling with γ-acid, rediazotization, and coupling with 2-(m-aminophenylamine)ethanol. View Source

Direct Black 32: Why Substitution Fails

Direct dyes within the same nominal class—including Direct Black 32, Direct Black 38, and Direct Black 22—exhibit substantial variance in three parameters critical to procurement and application: shade nuance (hue and tone on specific substrates), regulatory compliance status (particularly carcinogenicity classification), and color fastness performance profiles . Direct Black 32 produces a greenish-gray to black shade on cotton and viscose fabrics, with distinct red-gray tones on nylon and extremely light gray on polyester and acrylic [1]. Its color shade is reported as slightly grayer and yellower than Direct Grey D (C.I. Direct Black 17) . Such substrate-specific shade variations and regulatory differentials preclude generic substitution without empirical validation in the target application system.

Direct Black 38: benzidine-based carcinogen classification vs. non-benzidine synthesis of Direct Black 32 limits direct replacement in regulated settings.

Direct Grey D: shade difference (grayer, yellower tone) may preclude interchangeability in shade-critical applications; reported industrial preference may not align with legacy stock.

Direct Black 22: shade and fastness variation across substrates (cotton, nylon, polyester) requires application-specific validation before substitution.

• [1] Chemhome123. Direct black 32 (C.I. 35440) CAS#:6428-38-2. Applications: Dyed cotton/viscose yields greenish-gray to black; silk/viscose blends yield two-color effect with acid dye overdyeing; nylon yields red-gray; polyester/acrylic yield extremely light gray. View Source

Direct Black 32: Evidence Comparison

Shade Nuance vs. Direct Grey D on Cellulosics

C.I. Direct Black 32 exhibits a shade that is qualitatively characterized as slightly grayer and yellower than that of Direct Grey D (C.I. Direct Black 17, CAS 2945-96-2) when applied to viscose fabrics, knitted fabrics, and fleece blankets . Direct Grey D yields a greenish-black to bluish-red gray shade on cotton and viscose, with a C.I. Constitution Number of 27700 . The difference in shade is sufficient that Direct Grey D has replaced Direct Black 32 in applications where a yellower, grayer tone is undesirable . This shift in industrial preference provides a directional benchmark for procurement decisions.

Shade Nuance

Reported

vs. Direct Grey D — grayer & yellower on viscose; greenish-gray to black on cotton

Supports shade-matching review on cellulosic substrates

Reported shade preference context; not verified for all lots

Evidence Dimension	Shade nuance on viscose/cellulosic substrates
Target Compound Data	Slightly grayer and yellower than Direct Grey D; yields greenish-gray to black on cotton/viscose; red-gray on nylon; extremely light gray on polyester/acrylic
Comparator Or Baseline	Direct Grey D (C.I. Direct Black 17): yields greenish-black to bluish-red gray on cotton and viscose
Quantified Difference	Directional shade differential only (grayer, yellower); replaced by Direct Grey D due to shade preference
Conditions	Application to viscose fabrics, knitted fabrics, and fleece blankets; dyeing and printing contexts

Why This Matters

Procurement decisions for shade-critical textile applications require awareness that Direct Black 32 has been industrially superseded by Direct Grey D due to shade preference, making Direct Black 32 suitable only where a grayer, yellower tone is specifically desired or where legacy formulation compatibility is required.

Benzidine-Free vs. Direct Black 38

C.I. Direct Black 32 is synthesized from 4,4′-diaminodiphenylamine-2-sulfonic acid, not benzidine [1]. In contrast, C.I. Direct Black 38 (CAS 1937-37-7) is a benzidine-based trisazo dye for which the U.S. National Institute for Occupational Safety and Health (NIOSH) recommended carcinogen-level handling in 1978, and its benzidine intermediate is a known human carcinogen [2]. Benzidine-based azo dyes including Direct Black 38, Direct Blue 6, and Direct Brown 95 are proven mutagens linked to bladder cancer, with intestinal azo reduction liberating free benzidine that is systemically absorbed [3]. Patents explicitly position trisazo compounds structurally distinct from Direct Black 38 as intended replacements for benzidine-curtailed dyes [4].

Synthesis Pathway

Class-level

Non-benzidine (4,4′-diaminodiphenylamine-2-sulfonic acid) vs. benzidine-based Direct Black 38 (known carcinogen)

May support regulatory compliance documentation

NIOSH 1978 classification; benzidine-based dyes restricted

Evidence Dimension	Regulatory and toxicological classification
Target Compound Data	Synthesized from 4,4′-diaminodiphenylamine-2-sulfonic acid (non-benzidine intermediate); no documented benzidine-based carcinogenicity classification
Comparator Or Baseline	Direct Black 38: Benzidine-based trisazo dye; NIOSH (1978) recommended carcinogen-level handling; benzidine intermediate is known human carcinogen; metabolized to free benzidine by intestinal microbiota
Quantified Difference	Categorical difference in carcinogenicity classification and regulatory restriction (benzidine-based versus non-benzidine-based synthesis)
Conditions	Synthesis pathway analysis; regulatory agency classifications (NIOSH); in vitro and in vivo azo reduction studies

Why This Matters

For procurement in regulated markets (EU REACH, U.S. TSCA, occupational health compliance), the non-benzidine synthesis pathway of Direct Black 32 provides a compliance advantage over benzidine-based alternatives like Direct Black 38, which face curtailment and carcinogen handling requirements.

• [1] Chemhome123. Direct black 32 (C.I. 35440) CAS#:6428-38-2. Production Method: Diazotization of 4,4'-diaminodiphenylamine-2-sulfonic acid, coupling with γ-acid, rediazotization, and coupling with 2-(m-aminophenylamine)ethanol. View Source
• [2] NIOSH Current Intelligence Bulletin 24 (1978). Direct Black 38, Direct Blue 6, and Direct Brown 95 recommended for treatment as carcinogens. View Source
• [3] ScienceDirect (2002). Internal exposure of rats to benzidine derived from orally administered benzidine-based dyes after intestinal azo reduction. Direct Black 38 metabolism produces free benzidine. View Source
• [4] Brode DA, Crompton & Knowles Corp. U.S. Patent US4255327 (1981). Direct black dye. The new dye is intended to replace the widely used paper dye known as C.I. Direct Black 38—a dye synthesized from an intermediate (benzidine) whose use is being curtailed because it is a known carcinogen. View Source

UV Absorption and Particle Size

C.I. Direct Black 32 has been characterized with an average particle diameter of approximately 10 nm and a dichroic ratio of approximately 1.5 . The compound exhibits strong absorption properties in the ultraviolet (UV) region, which supports its application in plastics, paper products, textiles, printing inks, and leathers . While comparative quantitative UV molar absorptivity data against Direct Black 38 or Direct Black 22 are not available in the open literature, the reported particle size and dichroic ratio provide baseline physical characterization values that may inform dispersion behavior in formulated products.

Physical Properties

Data to verify

Avg. particle diameter ~10 nm; dichroic ratio ~1.5; strong UV absorption

Supports dispersion and quality control review

Measurement methods not specified; verify per lot

Evidence Dimension	Physical characterization (particle size and optical anisotropy)
Target Compound Data	Average particle diameter: ~10 nm; dichroic ratio: ~1.5; strong UV absorption properties
Comparator Or Baseline	No direct comparative quantitative data available; reported as intrinsic characterization values
Quantified Difference	Not applicable (supporting evidence only)
Conditions	Measurement methods not specified in source documentation

Why This Matters

The reported ~10 nm average particle diameter and 1.5 dichroic ratio provide physical characterization benchmarks for quality control and formulation consistency, though procurement decisions should not rely on these values without independent verification for the specific lot.

Direct Black 32: Application Scenarios

Greenish-Gray Shades on Viscose and Cotton

C.I. Direct Black 32 may be specified in procurement for legacy textile formulations where the specific shade nuance—a greenish-gray to black on cotton and viscose fabrics—has been historically validated [1]. The compound dyes cotton or viscose fabric to yield a greenish-gray to black tone, with the shade described as slightly grayer and yellower than Direct Grey D [2]. This shade characteristic makes Direct Black 32 suitable for applications where exact color matching with existing inventory or historical production records is required, but it has been largely replaced by Direct Grey D in industrial practice due to shade preference [3].

Two-Color Effect on Silk-Viscose Blends

When dyeing silk and viscose interwoven fabrics, C.I. Direct Black 32 can be used in conjunction with acid dyes to achieve a deliberate two-color effect. The dye is applied to the cellulosic (viscose) component, while acid dyes are used to overdye the silk component [1]. This differential dye uptake property provides a specialized application niche for textile designers and manufacturers requiring controlled color contrast in blended fiber constructions.

Nylon: Red-Gray Shade

C.I. Direct Black 32 produces a distinct red-gray shade when applied to nylon substrates [1]. This differs from its performance on cotton/viscose (greenish-gray to black) and polyester/acrylic (extremely light gray). For procurement of direct dyes intended for nylon coloration where a red-gray tone is specifically desired, Direct Black 32 may offer a shade option not replicated by other direct black dyes. However, dye uptake and fastness performance on nylon should be empirically validated for the specific polyamide grade and dyeing conditions [1].

Non-Benzidine Dye for Compliance

For applications in jurisdictions with stringent restrictions on benzidine-based dyes (including EU REACH and U.S. OSHA-regulated workplaces), C.I. Direct Black 32 may be selected as a non-benzidine alternative to C.I. Direct Black 38 [1]. Direct Black 38 is synthesized from benzidine, a known human carcinogen, and NIOSH recommended in 1978 that benzidine-based dyes be treated as carcinogens [2]. Patents explicitly describe non-benzidine trisazo compounds as intended replacements for benzidine-curtailed dyes [3]. Procurement decisions favoring Direct Black 32 over Direct Black 38 can support regulatory compliance documentation and reduce occupational exposure liabilities.

Application

Selection Property

Validation Focus

Greenish-gray shade on cellulosics

Shade nuance (grayer/yellower tone)

Color matching with legacy formulations

Two-color effect on silk/viscose

Differential dye uptake (cellulosic vs. silk)

Acid dye overdyeing compatibility

Red-gray shade on nylon

Substrate-specific shade performance

Nylon grade and dye uptake validation

Non-benzidine compliance

Synthesis pathway (non-benzidine)

Regulatory documentation (REACH, OSHA)

• [1] Chemhome123. Direct black 32 (C.I. 35440) CAS#:6428-38-2. Applications: Cotton/viscose yields greenish-gray to black; silk/viscose blends achieve two-color effect with acid dye overdyeing; nylon yields red-gray; polyester/acrylic yield extremely light gray. View Source
• [2] NIOSH Current Intelligence Bulletin 24 (1978). Direct Black 38, Direct Blue 6, and Direct Brown 95 recommended for treatment as carcinogens. View Source
• [3] Brode DA, Crompton & Knowles Corp. U.S. Patent US4255327 (1981). Direct black dye. Intended to replace C.I. Direct Black 38—a dye synthesized from benzidine whose use is being curtailed because it is a known carcinogen. View Source